Cas no 2227795-57-3 ((1S)-3-amino-1-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: (1S)-3-amino-1-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 2227795-57-3
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 5783574
• PubChem ID: 165720980
• Update Time: 2025-06-08

(1S)-3-amino-1-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1944400
• 2227795-57-3
• (1S)-3-amino-1-[2-fluoro-4-(trifluoromethyl)phenyl]propan-1-ol
• (1S)-3-amino-1-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol

• Inchi： 1S/C10H11F4NO/c11-8-5-6(10(12,13)14)1-2-7(8)9(16)3-4-15/h1-2,5,9,16H,3-4,15H2/t9-/m0/s1
• InChI Key： YNPSNSDCZXZZJS-VIFPVBQESA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1[C@H](CCN)O

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol

Introduction to (1S)-3-amino-1-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol (CAS No. 2227795-57-3)

The compound (1S)-3-amino-1-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol, identified by its CAS number 2227795-57-3, represents a significant advancement in the field of pharmaceutical chemistry. This chiral alcohol, featuring a complex aromatic and aliphatic structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both fluorine and trifluoromethyl substituents enhances its pharmacological properties, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity. The specific arrangement of atoms in (1S)-3-amino-1-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol contributes to its unique chemical behavior, which is critical for designing molecules with enhanced efficacy and reduced side effects. This compound's stereochemistry, particularly the (1S) configuration, plays a pivotal role in determining its biological activity and interaction with target enzymes or receptors.

Current research in medicinal chemistry increasingly focuses on the development of selective and potent inhibitors for various therapeutic targets. The structural features of (1S)-3-amino-1-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol make it an attractive scaffold for designing novel drugs. For instance, the combination of an amino group and a fluorinated aromatic ring can lead to compounds with improved solubility and bioavailability, which are essential for clinical success. Additionally, the trifluoromethyl group is known to enhance binding interactions by increasing lipophilicity and reducing metabolic degradation.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process for such complex molecules. By leveraging these tools, researchers can predict the binding modes of (1S)-3-amino-1-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol with various biological targets, thereby guiding the optimization of its pharmacological properties. This approach has been instrumental in identifying lead compounds that exhibit high affinity and selectivity for enzymes involved in critical metabolic pathways.

The synthesis of chiral compounds like (1S)-3-amino-1-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol presents unique challenges due to the need for precise stereocontrol. However, recent developments in asymmetric synthesis techniques have made it feasible to produce such molecules with high enantiomeric purity. These techniques often involve catalytic systems that promote high-yielding reactions while maintaining stereochemical integrity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In addition to its potential as a drug candidate, (1S)-3-amino-1-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol may serve as a valuable intermediate in the synthesis of more complex molecules. Its versatile structure allows for modifications at multiple positions, enabling chemists to explore diverse chemical space and discover novel pharmacophores. This flexibility is particularly important in early-stage drug discovery, where rapid iteration and structural diversification are key to identifying promising candidates.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their unique electronic properties contribute to enhanced pharmacokinetic profiles, making them indispensable in the design of next-generation therapeutics. The incorporation of fluorine atoms into drug molecules often leads to improved stability against metabolic degradation, increased bioavailability, and prolonged half-lives. These advantages are particularly relevant for biologics and small-molecule drugs targeting chronic conditions.

As research continues to uncover new therapeutic applications for fluorinated compounds, compounds like (1S)-3-amino-1-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol are likely to play an increasingly important role in drug development pipelines. Their structural complexity and functional diversity make them ideal candidates for further exploration using both experimental and computational methods. By combining traditional synthetic approaches with cutting-edge technologies such as high-throughput screening and machine learning-driven drug design, scientists can accelerate the discovery of novel therapeutics that address unmet medical needs.